Cas no 136632-06-9 (5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione)

5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione structure
136632-06-9 structure
Product name:5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione
CAS No:136632-06-9
MF:C13H13BrN2O4Se
MW:420.11732172966
CID:1240834
PubChem ID:453573

5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione
    • 1-((2-Hydroxyethoxy)methyl)-6-(phenylselenenyl)-5-bromouracil
    • 1-[(2-Hydroxyethoxy)methyl]-6-(phenylselenenyl)-5-bromouracil
    • 2,4(1H,3H)-pyrimidinedione, 5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylseleno)-
    • 5-bromo-1-(2-hydroxyethoxymethyl)-6-phenylselanylpyrimidine-2,4-dione
    • SCHEMBL9596957
    • 136632-06-9
    • CHEMBL334044
    • 5-bromo-1-(2-hydroxyethoxymethyl)-6-phenylselanyl-pyrimidine-2,4-dione
    • DTXSID40159864
    • BDBM50008012
    • 5-Bromo-1-(2-hydroxy-ethoxymethyl)-6-phenylselanyl-1H-pyrimidine-2,4-dione
    • Inchi: InChI=1S/C13H13BrN2O4Se/c14-10-11(18)15-13(19)16(8-20-7-6-17)12(10)21-9-4-2-1-3-5-9/h1-5,17H,6-8H2,(H,15,18,19)
    • InChI Key: UINDHULXSACSGV-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)[Se]C2=C(C(=O)NC(=O)N2COCCO)Br

Computed Properties

  • Exact Mass: 413.92839
  • Monoisotopic Mass: 419.922
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 78.87

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